Cas no 2138107-42-1 ({5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine)

• Product Name: {5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine
• CAS No: 2138107-42-1
• MF: C₁₀H₁₇N₃O₄S
• MW: 275.324681043625
• CID: 6232976
• PubChem ID: 165498726
• Update Time: 2025-11-06

{5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1155347
• 2138107-42-1
• {5-[5-(1-methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine
• {5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine

• Inchi： 1S/C10H17N3O4S/c1-6(18(2,14)15)10-12-9(13-17-10)8-4-3-7(5-11)16-8/h6-8H,3-5,11H2,1-2H3
• InChI Key： SXQOXEUDPSWFKH-UHFFFAOYSA-N
• SMILES： S(C)(C(C)C1=NC(C2CCC(CN)O2)=NO1)(=O)=O

Computed Properties

• Exact Mass: 275.09397721g/mol
• Monoisotopic Mass: 275.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 117Ų

Additional information on {5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine

Comprehensive Overview of {5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine (CAS No. 2138107-42-1)

The compound {5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine (CAS No. 2138107-42-1) is a highly specialized chemical entity with a unique molecular structure. Its 1,2,4-oxadiazole core and methanesulfonylethyl substituent make it a subject of interest in pharmaceutical and agrochemical research. The presence of the oxolan-2-yl ring and methanamine functional group further enhances its potential applications in drug discovery and material science.

Recent trends in scientific literature highlight the growing importance of heterocyclic compounds like this one, particularly those containing 1,2,4-oxadiazole moieties. Researchers are increasingly focusing on such structures due to their remarkable biological activities, including potential as enzyme inhibitors or receptor modulators. The methanesulfonylethyl group in this compound may contribute to improved pharmacokinetic properties, a hot topic in modern medicinal chemistry.

From a synthetic chemistry perspective, the construction of the 1,2,4-oxadiazole ring system presents interesting challenges that have been widely discussed in recent publications. The compound's CAS No. 2138107-42-1 serves as a crucial identifier in chemical databases, facilitating research collaboration and patent searches. Analytical techniques such as NMR, HPLC, and mass spectrometry are typically employed to characterize this molecule, with particular attention to the oxolan-2-yl and methanamine functionalities.

The potential applications of {5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine extend beyond pharmaceuticals. In materials science, similar structures have shown promise in polymer modification and as components in advanced material formulations. The methanesulfonylethyl group may impart desirable physical properties to materials, making this compound relevant to current research in smart materials and nanotechnology.

Environmental and safety considerations are paramount when working with such specialized chemicals. While not classified as hazardous, proper handling procedures should always be followed. The compound's stability, solubility characteristics, and potential degradation pathways are important factors that researchers consider when designing experiments involving CAS No. 2138107-42-1.

In the context of drug discovery, the 1,2,4-oxadiazole scaffold has attracted significant attention due to its bioisosteric properties with amide and ester functionalities. The specific substitution pattern in {5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine may offer unique interactions with biological targets, making it a valuable building block in medicinal chemistry programs.

The synthesis of this compound typically involves multi-step organic transformations, with key steps including the formation of the 1,2,4-oxadiazole ring and subsequent functionalization of the oxolan-2-yl moiety. Recent advances in green chemistry have prompted researchers to explore more sustainable routes to such complex molecules, aligning with current industry trends toward environmentally friendly synthetic methodologies.

Analytical characterization of CAS No. 2138107-42-1 requires specialized techniques due to its structural complexity. The methanesulfonylethyl group presents distinct spectroscopic signatures, while the methanamine functionality may require derivatization for certain analytical methods. These analytical challenges are frequently discussed in chemical forums and represent an active area of method development.

From a regulatory perspective, compounds like {5-[5-(1-Methanesulfonylethyl)-1,2,4-oxadiazol-3-yl]oxolan-2-yl}methanamine require careful documentation and characterization when used in pharmaceutical development. The 1,2,4-oxadiazole core is recognized as a privileged structure in drug design, and its derivatives are subject to specific patent considerations that researchers must navigate.

The future research directions for this compound may include exploration of its biological activities, formulation development, or further structural modification to enhance desired properties. The unique combination of oxolan-2-yl, methanamine, and methanesulfonylethyl groups offers numerous possibilities for structural optimization, making CAS No. 2138107-42-1 a compelling subject for ongoing investigation.